methyl 3-((2-(3,4-dimethoxyphenyl)-1,1-dioxido-3-oxo-2H-benzo[e][1,2,4]thiadiazin-4(3H)-yl)methyl)-4-methoxybenzoate

• IUPAC Name: methyl 3-[[2-(3,4-dimethoxyphenyl)-1,1,3-trioxo-1λ6,2,4-benzothiadiazin-4-yl]methyl]-4-methoxybenzoate
• InChI: InChI=1S/C25H24N2O8S/c1-32-20-11-9-16(24(28)35-4)13-17(20)15-26-19-7-5-6-8-23(19)36(30,31)27(25(26)29)18-10-12-21(33-2)22(14-18)34-3/h5-14H,15H2,1-4H3
• InChI Key: PGRPWGXFVMLYSZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)OC)CN2C3=CC=CC=C3S(=O)(=O)N(C2=O)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C25H24N2O8S
• Molecular Weight: 512.5 g/mol

Description

The compound is a complex organic molecule with multiple functional groups. It contains a benzo[e][1,2,4]thiadiazin-4(3H)-yl group, which is a type of heterocyclic compound containing sulfur and nitrogen. It also has multiple methoxy groups (-OCH3), which are ethers and can influence the compound’s solubility and reactivity.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the heterocyclic ring and multiple functional groups. The 3D structure could be determined using techniques like X-ray crystallography or NMR spectroscopy.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors like the presence of polar groups, the size and shape of the molecule, and the types of functional groups present would all influence properties like solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if it’s a drug, the mechanism of action would involve interaction with biological targets like enzymes or receptors. Without more information, it’s not possible to predict the mechanism of action for this compound.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s not possible to provide a detailed safety assessment.

Future Directions

Future research on this compound could involve exploring its potential uses, for example in pharmaceuticals or materials science. Studies could also be done to determine its physical and chemical properties, and to develop methods for its synthesis.